Cas no 124438-61-5 (N1-(3-Trifluoromethylphenyl)-1,3-propanediamine)

• Product Name: N1-(3-Trifluoromethylphenyl)-1,3-propanediamine
• CAS No: 124438-61-5
• MF: C₁₀H₁₃F₃N₂
• MW: 218.218832731247
• CID: 5713243
• PubChem ID: 14989230
• Update Time: 2025-11-07

N1-(3-Trifluoromethylphenyl)-1,3-propanediamine Chemical and Physical Properties

Names and Identifiers

• N1-[3-(Trifluoromethyl)phenyl]-1,3-propanediamine
• 124438-61-5
• AKOS011879271
• n1-(3-trifluoromethylphenyl)-1,3-propanediamine
• DTXSID801235438
• n1-(3-(trifluoromethyl)phenyl)propane-1,3-diamine
• N1 -[3-(trifluoromethyl)phenyl]-1,3-propanediamine
• 1,3-Propanediamine, N1-[3-(trifluoromethyl)phenyl]-
• N1-(3-Trifluoromethylphenyl)-1,3-propanediamine

• Inchi： 1S/C10H13F3N2/c11-10(12,13)8-3-1-4-9(7-8)15-6-2-5-14/h1,3-4,7,15H,2,5-6,14H2
• InChI Key： HUYFCKLROMLURG-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)NCCCN)(F)F

Computed Properties

• Exact Mass: 218.10308291g/mol
• Monoisotopic Mass: 218.10308291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38Ų

Experimental Properties

• Density: 1.218±0.06 g/cm3(Predicted)
• Boiling Point: 295.6±40.0 °C(Predicted)
• pka: 10.04±0.10(Predicted)

Additional information on N1-(3-Trifluoromethylphenyl)-1,3-propanediamine

N1-(3-Trifluoromethylphenyl)-1,3-propanediamine: A Comprehensive Overview

N1-(3-Trifluoromethylphenyl)-1,3-propanediamine, identified by the CAS registry number 124438-61-5, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a trifluoromethyl-substituted phenyl group with a propanediamine backbone. The presence of the trifluoromethyl group imparts distinct electronic and steric properties, making it a valuable building block in the synthesis of advanced materials and bioactive molecules.

The synthesis of N1-(3-Trifluoromethylphenyl)-1,3-propanediamine typically involves multi-step reactions, often starting from aniline derivatives. The introduction of the trifluoromethyl group is achieved through electrophilic substitution, followed by reduction and amination steps to form the diamine structure. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste.

One of the most notable applications of this compound is in the field of polymer chemistry. The diamine functionality allows for the formation of polyamides and polyurethanes with enhanced mechanical properties. For instance, researchers have demonstrated that incorporating N1-(3-Trifluoromethylphenyl)-1,3-propanediamine into polyamide networks significantly improves their thermal stability and tensile strength. These materials are finding applications in high-performance textiles, automotive components, and aerospace engineering.

In the realm of drug discovery, N1-(3-Trifluoromethylphenyl)-1,3-propanediamine serves as a valuable intermediate in the synthesis of bioactive compounds. Its ability to form hydrogen bonds and participate in π-π interactions makes it an ideal candidate for designing molecules with specific pharmacological activities. Recent studies have highlighted its potential in developing inhibitors for kinases and other enzyme targets, paving the way for novel therapeutic agents.

The electronic properties of this compound also make it suitable for use in organic electronics. The trifluoromethyl group enhances electron-withdrawing effects, which can be exploited in designing semiconducting materials for organic field-effect transistors (OFETs). Experimental results have shown that films prepared from this compound exhibit excellent charge transport properties, making them promising candidates for flexible electronics.

From an environmental perspective, the biodegradability and toxicity profile of N1-(3-Trifluoromethylphenyl)-1,3-propanediamine have been extensively studied. Research indicates that under aerobic conditions, the compound undergoes rapid microbial degradation, reducing its environmental footprint. However, further investigations are needed to assess its long-term effects on aquatic ecosystems.

In conclusion, N1-(3-Trifluoromethylphenyl)-1,3-propanediamine (CAS No. 124438-61-5) is a multifaceted compound with wide-ranging applications across diverse scientific domains. Its unique structure enables it to serve as a key intermediate in material synthesis, drug development, and electronic device fabrication. As research continues to uncover new potential uses for this compound, its role in advancing modern science and technology is expected to grow significantly.